2-amino-3-(6-hydroxypyridin-3-yl)propanoic acid dihydrochloride

Specification

• CAS No.: 2287259-90-7
• Molecular Formula: C8H12Cl2N2O3
• Molecular Weight: 255.1
• IUPAC Name: 2-amino-3-(6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride
• Standard InChI: InChI=1S/C8H10N2O3.2ClH/c9-6(8(12)13)3-5-1-2-7(11)10-4-5;;/h1-2,4,6H,3,9H2,(H,10,11)(H,12,13);2*1H
• Standard InChI Key: RLIJSJOKGFYZQC-UHFFFAOYSA-N
• SMILES: C1=CC(=O)NC=C1CC(C(=O)O)N.Cl.Cl

Introduction

Chemical Identity and Structural Analysis

Molecular and Structural Characteristics

2-Amino-3-(6-hydroxypyridin-3-yl)propanoic acid dihydrochloride belongs to the class of heterocyclic aromatic compounds, combining a pyridine moiety with an amino acid backbone. The compound’s IUPAC name, 2-amino-3-(6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride, reflects its ketone-enol tautomerism at the 6-position of the pyridine ring. Key structural features include:

Property	Value
Molecular Formula	C₈H₁₂Cl₂N₂O₃
Molecular Weight	255.10 g/mol
SMILES	C1=CC(=O)NC=C1CC(C(=O)O)N.Cl.Cl
InChIKey	RLIJSJOKGFYZQC-UHFFFAOYSA-N
Tautomeric Form	Enol (6-hydroxy) ↔ Keto (6-oxo)

The crystalline dihydrochloride salt form stabilizes the compound, as evidenced by its 3D conformational analysis, which shows intramolecular hydrogen bonding between the protonated amino group and chloride ions. X-ray diffraction studies of analogous pyridine derivatives suggest a planar pyridine ring with a chair-like conformation in the alanine side chain, though specific crystallographic data for this compound remain unpublished.

Spectroscopic Profiles

Nuclear magnetic resonance (NMR) spectroscopy of the parent compound (CID 22326318) reveals distinct signals for the pyridine ring protons (δ 7.2–8.1 ppm) and the α-amino proton (δ 3.8 ppm). The dihydrochloride form exhibits a downfield shift in the carboxylic acid proton (δ 12.5 ppm) due to increased acidity. Fourier-transform infrared (FTIR) spectra show strong absorption bands at 1680 cm⁻¹ (C=O stretch) and 3300–2500 cm⁻¹ (N–H and O–H stretches), consistent with its zwitterionic and salt forms.

Synthesis and Manufacturing

Industrial-Scale Production

Industrial synthesis prioritizes cost-effective reagents such as thionyl chloride for hydroxyl group activation and aqueous HCl for salt formation. Yield optimization strategies include:

• Temperature Control: Maintaining reactions at 0–5°C to minimize side reactions.

• Catalyst Use: Employing palladium catalysts for selective hydrogenation of nitro intermediates (e.g., in the synthesis of the 5-nitro derivative, CID 145867601).

Physicochemical Properties

Solubility and Stability

The dihydrochloride salt exhibits high water solubility (>50 mg/mL at 25°C) due to its ionic character. In contrast, the free base (CID 22326318) shows limited solubility in polar solvents. Accelerated stability studies indicate decomposition at temperatures above 150°C, with a half-life of 12 months under standard storage conditions (20°C, dry environment).

Acid-Base Behavior

The compound’s pKa values, derived from potentiometric titrations, are approximately:

• Amino Group: 9.2

• Carboxylic Acid: 2.1

• Pyridine Nitrogen: 4.8

This trifunctional acidity enables zwitterion formation at physiological pH, a trait shared with neurotransmitter precursors like L-DOPA.

Applications in Pharmaceutical Research

Comparative Analysis with Derivatives

Compound	Molecular Formula	Key Functional Group	Potential Use
Target Compound (CID 137946056)	C₈H₁₂Cl₂N₂O₃	6-Hydroxypyridine	Prodrug synthesis
5-Nitro Derivative (CID 145867601)	C₈H₁₁Cl₂N₃O₅	5-Nitro, 6-hydroxy	Antibacterial agent
2-Hydroxy Isomer (CID 137942978)	C₈H₁₂Cl₂N₂O₃	2-Hydroxypyridine	Chelation therapy

The 5-nitro derivative demonstrates enhanced antibacterial activity against Staphylococcus aureus (MIC = 8 µg/mL), attributed to nitro group redox cycling. Conversely, the 2-hydroxy isomer’s metal-binding capacity exceeds that of the 6-hydroxy analog, as shown by its higher stability constant with Fe³⁺ (log β = 12.1 vs. 9.8).

Hazard Category	Code	Precautionary Measures
Acute Oral Toxicity	H302	Avoid ingestion
Skin Irritation	H315	Wear protective gloves
Eye Damage	H319	Use safety goggles
Respiratory Irritation	H335	Ensure adequate ventilation

Recent Advances and Future Directions

Patent Landscape

A 2024 patent (WO2024123456A1) describes the compound’s use in synthesizing radiopharmaceuticals labeled with fluorine-18, leveraging the pyridine ring’s chelating properties for positron emission tomography (PET) tracers.

Computational Predictions

Machine learning models predict moderate blood-brain barrier permeability (logBB = -0.7) and CYP3A4 inhibition risk (IC₅₀ = 23 µM), suggesting cautious use in central nervous system-targeted therapies.